Cas no 1261885-19-1 (2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261885-19-1
• MF: C₁₄H₆F₉N
• MW: 359.189774990082
• CID: 4983957
• Update Time: 2025-06-07

2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H6F9N/c15-12(16,17)8-3-1-2-7(4-8)10-5-9(13(18,19)20)6-24-11(10)14(21,22)23/h1-6H
• InChI Key： MNXLHKFVDSZRSG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CN=1)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261885-19-1)

2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261885-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry due to its versatile biological activity and synthetic accessibility.

The molecular structure of this compound features two key substituents: trifluoromethyl groups attached at the 2- and 5-positions of the pyridine ring, and a phenyl ring at the 3-position, which is also substituted with another trifluoromethyl group. This unique arrangement imparts distinct electronic and steric properties, making it a valuable building block for designing novel bioactive molecules.

The presence of multiple trifluoromethyl groups is particularly noteworthy, as these substituents are known to enhance lipophilicity, metabolic stability, and binding affinity in drug candidates. The electron-withdrawing nature of fluorine atoms in these groups can modulate the reactivity and pharmacokinetic profile of the compound, which is crucial for optimizing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such trifluoromethylated pyridines in drug discovery. Studies suggest that compounds incorporating this motif exhibit promising activity against various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The phenyl ring further contributes to the compound's interactions with biological systems by providing additional hydrogen bonding opportunities and steric hindrance.

In the context of current research, 2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine has been explored as a precursor for developing small-molecule inhibitors. For instance, derivatives of this compound have shown inhibitory effects on kinases and other enzymes implicated in signal transduction pathways. The trifluoromethyl groups play a critical role in stabilizing transition states and improving binding interactions within active sites.

The synthesis of this compound typically involves multi-step organic reactions, including cross-coupling reactions, fluorination processes, and cyclization techniques. Advanced synthetic methodologies have enabled the efficient preparation of complex derivatives, allowing researchers to fine-tune their properties for specific applications. The growing interest in fluorinated compounds stems from their ability to confer unique pharmacological characteristics that are not easily achievable with traditional hydrocarbon-based scaffolds.

From a medicinal chemistry perspective, the structural features of 2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine make it an attractive candidate for further development. Its combination of lipophilicity, metabolic stability, and binding affinity positions it as a promising lead compound for therapeutic intervention. Additionally, the compound's amenability to structural modification allows for the exploration of diverse pharmacological profiles.

Industrial applications of this compound are also emerging, particularly in the agrochemical sector where fluorinated pyridines are used to develop novel pesticides and herbicides. The enhanced stability and bioavailability provided by trifluoromethyl groups contribute to the effectiveness of these agrochemicals in controlling pests and weeds while minimizing environmental impact.

The regulatory landscape for such compounds is continually evolving, with increasing emphasis on safety and environmental considerations. Manufacturers and researchers must adhere to stringent guidelines to ensure that their use does not pose unintended consequences. However, when developed responsibly, compounds like 2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine hold significant potential for advancing both pharmaceuticals and agrochemicals.

In conclusion,2,5-Bis(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261885-19-1) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with tailored properties. Its unique combination of substituents makes it a valuable asset in drug discovery pipelines, offering opportunities for innovation across multiple therapeutic areas. As research progresses，this compound will likely continue to play a pivotal role in shaping future developments in medicinal chemistry.